Cas no 145986-10-3 (2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-, (2R-trans)- (9CI))

2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-, (2R-trans)- (9CI) structure
145986-10-3 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-, (2R-trans)- (9CI)
CAS No:145986-10-3
MF:C9H12N2O4S
MW:244.267580986023
CID:149559
PubChem ID:454509
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-, (2R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-, (2R-trans)- (9CI)
    • 1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methylpyrimidine-2,4-dione
    • 145986-10-3
    • .alpha.-L-Oxathiolanyl-thymidine
    • CHEMBL292358
    • alpha-L-Oxathiolanyl-thymidine
    • DTXSID80163223
    • 2-OHMe-1,3-OxathiolanT
    • 1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-pyrimidine-2,4-dione
    • .alpha.-L-(+)-(2R,5R)-1-[2-(Hydroxymethyl)-1,3-oxathiolan-5-yl]thymine
    • alpha-L-(+)-(2R,5R)-1-(2-(Hydroxymethyl)-1,3-oxathiolan-5-yl)thymine
    • Inchi: 1S/C9H12N2O4S/c1-5-2-11(9(14)10-8(5)13)6-4-16-7(3-12)15-6/h2,6-7,12H,3-4H2,1H3,(H,10,13,14)/t6-,7-/m1/s1
    • InChI Key: GCMLYCFXOXELDY-RNFRBKRXSA-N
    • SMILES: S1[C@H](CO)O[C@H](C1)N1C(NC(C(C)=C1)=O)=O

Computed Properties

  • Exact Mass: 244.05186
  • Monoisotopic Mass: 244.051778
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104
  • XLogP3: -0.5

Experimental Properties

  • Density: 1.442
  • Refractive Index: 1.598
  • PSA: 78.87

2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-, (2R-trans)- (9CI) Related Literature

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